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Compound of Interest

Compound Name: N-Desbutyl Bupivacaine-dé

Cat. No.: B15589999

For researchers, scientists, and drug development professionals, N-Desbutyl Bupivacaine-d6
is a critical analytical tool, primarily utilized as an internal standard in pharmacokinetic and
metabolic studies of its parent compound, Bupivacaine. This guide provides an in-depth
overview of its commercial availability, key technical data, and relevant experimental contexts.

Commercial Availability and Product Specifications

N-Desbutyl Bupivacaine-d6 is available from several specialized chemical suppliers. The
following table summarizes the product information gathered from various commercial sources.
It is important to note that while certificates of analysis for the non-deuterated form are
available, specific quantitative data for the deuterated analog, such as isotopic enrichment,
may require direct inquiry with the suppliers.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15589999?utm_src=pdf-interest
https://www.benchchem.com/product/b15589999?utm_src=pdf-body
https://www.benchchem.com/product/b15589999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check

Availability & Pricing

Product Molecular .
. Molecular . Stated Available
Supplier Codel/Catal Weight ( .
Formula Purity Formats
og No. g/mol )
LGC
Standards Not specified;
o TRC-
(distributor for >95% for
D288787- C14H14DeN20  238.36 Neat (2.5 mg)
Toronto non-
2.5MG
Research deuterated
Chemicals)
MedChemEx HY- N N N
Not specified Not specified Not specified 2.5mg
press W045132S
HPC .
679833 C14H14DeN20  238.36 Not specified 10 mg
Standards
CS-0038135
ChemScene (non- C14H20N20 232.32 >98% Not specified
deuterated)
Santa Cruz sc-219101
Biotechnolog (non- C14H20N20 232.32 >99% Not specified
y deuterated)

Note: Data for non-deuterated N-Desbutyl Bupivacaine from ChemScene and Santa Cruz
Biotechnology are included for purity reference.

A sample Certificate of Analysis for the non-deuterated "Bupivacaine EP Impurity B" (another
name for N-Desbutyl Bupivacaine) typically includes tests for appearance, water content,
identification by *H-NMR, IR, and Mass Spectrometry, and purity by HPLC[1]. For N-Desbutyl
Bupivacaine-d6, a Certificate of Analysis would additionally be expected to provide data on its
isotopic purity.

Biological Context: Bupivacaine Metabolism and
Mechanism of Action

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://admin.naarini.com/coa/print.aspx?ProductId=q3HQEUzBhOo%3D
https://www.benchchem.com/product/b15589999?utm_src=pdf-body
https://www.benchchem.com/product/b15589999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

N-Desbutyl Bupivacaine is a major metabolite of the widely used local anesthetic,
Bupivacaine[2][3]. The metabolic pathway primarily occurs in the liver, where Bupivacaine
undergoes N-dealkylation, hydroxylation, and subsequent conjugation. Understanding the
metabolic fate of Bupivacaine is crucial for toxicological and pharmacological assessments,
and the use of deuterated standards like N-Desbutyl Bupivacaine-d6 is instrumental in these
studies.

Bupivacaine's primary mechanism of action is the blockade of voltage-gated sodium channels
in neuronal membranes, which inhibits the initiation and conduction of nerve impulses.
However, it is also known to interact with other targets, which are relevant to its therapeutic
effects and potential cardiotoxicity. These include the NMDA receptor and the SCN5A cardiac
sodium channel.

Experimental Protocols

While specific experimental protocols for N-Desbutyl Bupivacaine-d6 are not readily
published, its primary application is as an internal standard for quantitative analysis by liquid
chromatography-tandem mass spectrometry (LC-MS/MS). Below is a generalized protocol for
the quantification of N-Desbutyl Bupivacaine in a biological matrix.

Protocol: Quantification of N-Desbutyl Bupivacaine in
Plasma using LC-MS/MS with N-Desbutyl Bupivacaine-
d6 as an Internal Standard

1. Objective: To determine the concentration of N-Desbutyl Bupivacaine in plasma samples.

2. Materials:

Plasma samples

N-Desbutyl Bupivacaine (non-deuterated standard for calibration curve)

N-Desbutyl Bupivacaine-d6 (Internal Standard, 1S)

Acetonitrile (ACN)

Formic Acid (FA)
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o Water (LC-MS grade)

» Protein precipitation plates or tubes

3. Procedure:

o Sample Preparation (Protein Precipitation):

[e]

Thaw plasma samples on ice.

o

To 100 pL of plasma, add 10 uL of N-Desbutyl Bupivacaine-d6 internal standard solution
(concentration to be optimized, e.g., 100 ng/mL in methanol).

o

Add 300 pL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

[¢]

[¢]

Centrifuge at 10,000 x g for 10 minutes at 4°C.

[e]

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

e LC-MS/MS Analysis:

o Liquid Chromatography (LC):

Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 pm).

= Mobile Phase A: 0.1% Formic Acid in Water.

= Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

» Gradient: A typical gradient would start at a low percentage of B, ramp up to a high
percentage to elute the analyte and IS, and then re-equilibrate. (e.g., 0-0.5 min 5% B,
0.5-2.5 min ramp to 95% B, 2.5-3.5 min hold at 95% B, 3.5-4.0 min return to 5% B, 4.0-
5.0 min re-equilibrate).

» Flow Rate: 0.4 mL/min.

» [njection Volume: 5 pL.
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o Tandem Mass Spectrometry (MS/MS):
= |onization Mode: Positive Electrospray lonization (ESI+).

= MRM Transitions:

» N-Desbutyl Bupivacaine: Precursor ion (Q1) m/z 233.2 -> Product ion (Q3) m/z (e.g.,
84.1, 150.1).

» N-Desbutyl Bupivacaine-d6 (IS): Precursor ion (Q1) m/z 239.2 -> Product ion (Q3)
m/z (e.g., 90.1, 150.1).

» Note: Specific transitions and collision energies should be optimized for the instrument
in use.

e Data Analysis:

o Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the
concentration of the non-deuterated N-Desbutyl Bupivacaine standards.

o Determine the concentration of N-Desbutyl Bupivacaine in the unknown samples by
interpolating their peak area ratios from the calibration curve.

Visualizations
Bupivacaine Metabolism

The following diagram illustrates the primary metabolic conversion of Bupivacaine to N-
Desbutyl Bupivacaine.
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Bupivacaine Mechanism on Sodium Channels
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Bupivacaine Off-Target Interactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15589999#commercial-suppliers-of-n-desbutyl-
bupivacaine-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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